Cas no 353515-23-8 (6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-methoxybenzoate)

• Product Name: 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-methoxybenzoate
• CAS No: 353515-23-8
• CID: 4649734
• Update Time: 2025-07-21

6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 6-OXO-1-PHENYL-1,6-DIHYDRO-3-PYRIDAZINYL 4-METHOXYBENZENECARBOXYLATE
• 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-methoxybenzoate
• Benzoic acid, 4-methoxy-, 1,6-dihydro-6-oxo-1-phenyl-3-pyridazinyl ester

Additional information on 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-methoxybenzoate

Comprehensive Overview of 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-methoxybenzoate (CAS No. 353515-23-8): Properties, Applications, and Research Insights

6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-methoxybenzoate (CAS No. 353515-23-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This ester derivative combines a pyridazinone core with a 4-methoxybenzoate moiety, making it a subject of interest for drug discovery and material science. Its molecular formula, C₁₈H₁₄N₂O₄, reflects a balanced hydrophobicity and reactivity, which is critical for its interactions in biological systems.

The compound's pyridazinone scaffold is particularly noteworthy, as this heterocyclic structure is frequently explored in medicinal chemistry for its bioactivity. Researchers have identified 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl derivatives as potential candidates for modulating enzymatic pathways, including those involved in inflammation and metabolic disorders. The addition of the 4-methoxybenzoate group enhances the molecule's stability and bioavailability, a key consideration in modern drug design. Recent studies have also highlighted its role as a precursor for synthesizing more complex molecules with tailored properties.

In the context of current trends, the demand for small-molecule modulators and heterocyclic building blocks has surged, driven by advancements in targeted therapies and personalized medicine. Searches for terms like "pyridazinone derivatives in drug discovery" or "CAS 353515-23-8 applications" reflect growing interest in this niche. Additionally, the compound's potential as a fluorescence probe or photoactive material aligns with the rising focus on sustainable chemistry and optoelectronic applications.

From a synthetic perspective, 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-methoxybenzoate is typically prepared via esterification reactions under mild conditions to preserve its functional groups. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity. These methods are frequently searched by professionals seeking "how to characterize pyridazinone esters" or "analytical protocols for CAS 353515-23-8," underscoring the compound's technical relevance.

Environmental and safety profiles of 353515-23-8 are also critical discussion points. While not classified as hazardous, proper handling protocols are emphasized in research settings, coinciding with broader queries like "green synthesis of pyridazinone esters." The compound's biodegradability and low ecotoxicity make it a viable candidate for eco-friendly industrial applications, resonating with the global push toward green chemistry.

In summary, 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-methoxybenzoate represents a versatile chemical entity with multifaceted applications. Its intersection with trending topics—such as drug development, material science, and sustainability—positions it as a compound of enduring scientific and commercial value. Ongoing research continues to uncover new dimensions of its utility, ensuring its prominence in future innovations.